Cas no 2137553-25-2 (2-Pentynoic acid, 4-(1H-pyrazol-1-yl)-, 1,1-dimethylethyl ester)

• Product Name: 2-Pentynoic acid, 4-(1H-pyrazol-1-yl)-, 1,1-dimethylethyl ester
• CAS No: 2137553-25-2
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 5297009
• Update Time: 2025-05-26

2-Pentynoic acid, 4-(1H-pyrazol-1-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pentynoic acid, 4-(1H-pyrazol-1-yl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H16N2O2/c1-10(14-9-5-8-13-14)6-7-11(15)16-12(2,3)4/h5,8-10H,1-4H3
• InChI Key： XZEOIFTYOHBSGX-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)C#CC(N1C=CC=N1)C

Additional information on 2-Pentynoic acid, 4-(1H-pyrazol-1-yl)-, 1,1-dimethylethyl ester

2-Pentynoic Acid, 4-(1H-Pyrazol-1-yl)-, 1,1-Dimethylethyl Ester (CAS No. 2137553-25-2): A Comprehensive Overview

The compound 2-Pentynoic Acid, 4-(1H-Pyrazol-1-yl)-, 1,1-Dimethylethyl Ester (CAS No. 2137553-25-2) is a chemically synthesized organic compound with a unique structure that combines a pyrazole ring and an ester group. This compound has garnered attention in the scientific community due to its potential applications in various fields, including pharmaceuticals and materials science. Recent studies have highlighted its role in drug development, particularly as a precursor for bioactive molecules.

The molecular structure of this compound is characterized by a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. This ring is attached to a pentynoic acid moiety at the 4-position. The presence of the pyrazole ring imparts unique electronic properties to the molecule, making it a valuable component in the design of novel pharmaceutical agents. Additionally, the ester group at the terminal position of the pentynoic acid chain contributes to the compound's solubility and stability.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient methods to synthesize 2-Pentynoic Acid, 4-(1H-Pyrazol-1-yl)-, 1,1-Dimethylethyl Ester using various coupling reactions and catalytic processes. These methods have improved the yield and purity of the compound, making it more accessible for further studies.

In terms of applications, this compound has shown promise in the field of pharmacology. Its ability to act as a bioisostere or structural analog in drug design has been explored in recent studies. For instance, researchers have investigated its potential as an inhibitor of certain enzymes or receptors involved in disease pathways. The pyrazole ring has been identified as a key structural element that contributes to its bioactivity.

Moreover, the compound's stability under physiological conditions has been tested in vitro and in vivo models. These studies have demonstrated that 2-Pentynoic Acid, 4-(1H-Pyrazol-1-yl)-, 1,1-Dimethylethyl Ester exhibits favorable pharmacokinetic properties, including good absorption and minimal toxicity. These findings suggest that it could be a viable candidate for further preclinical testing.

Another area of interest is its application in materials science. The compound's ability to form self-assembled monolayers or act as a building block for supramolecular structures has been explored. Researchers have found that its unique combination of functional groups allows for versatile interactions with other molecules, making it a valuable component in the design of advanced materials.

In conclusion, 2-Pentynoic Acid, 4-(1H-Pyrazol-1-yl)-, 1,1-Dimethylethyl Ester (CAS No. 2137553-25-2) is a versatile compound with significant potential in multiple scientific domains. Its unique structure and properties make it an attractive candidate for further research and development. As new studies continue to emerge, this compound is expected to play an increasingly important role in advancing both pharmaceutical and materials science technologies.